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Compound of Interest

Compound Name: 3"-Allyl-4'-hydroxyacetophenone

Cat. No.: B073159

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate and essential safety and
logistical information for 3'-Allyl-4'-hydroxyacetophenone (CAS No. 1132-05-4), including
operational and disposal plans.

Chemical Identifier:

Name: 3'-Allyl-4'-hydroxyacetophenone

Synonyms: 4-Acetyl-2-allylphenol[1]

CAS Number: 1132-05-4[1]

Molecular Formula: C11H1202[1]

Molecular Weight: 176.21 g/mol [1]

Hazard Summary: 3'-Allyl-4'-hydroxyacetophenone is classified as a hazardous substance
that can cause serious eye damage, skin irritation, and respiratory tract irritation.[2] It is crucial
to handle this compound with appropriate personal protective equipment in a well-ventilated
area.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b073159?utm_src=pdf-interest
https://www.benchchem.com/product/b073159?utm_src=pdf-body
https://www.benchchem.com/product/b073159?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/632759
https://www.sigmaaldrich.com/TW/zh/product/aldrich/632759
https://www.sigmaaldrich.com/TW/zh/product/aldrich/632759
https://www.sigmaaldrich.com/TW/zh/product/aldrich/632759
https://www.benchchem.com/product/b073159?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR1772_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The following table summarizes the recommended PPE for handling 3'-Allyl-4'-
hydroxyacetophenone.
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Specification/Stand .
PPE Category Item Rationale

ard

ANSI 787.1-

compliant, tight-

sealing safety Protects against dust
Eye and Face Safety Goggles/Face goggles. A face shield particles and
Protection Shield should be worn in splashes, preventing

addition to goggles
when there is a splash

hazard.

serious eye damage.

) Chemical-resistant
Hand Protection
gloves

Primary: Butyl rubber
or Viton®. Secondary:
Nitrile rubber (for
incidental splash

protection only).

Provides a barrier
against skin contact,
which can cause
irritation. Butyl rubber
and Viton® offer
superior resistance to
ketones and aromatic
compounds. Nitrile
gloves provide good
general resistance but
should be replaced
immediately after a

splash.

Respiratory Protection  Air-purifying respirator

NIOSH-approved half-
mask or full-facepiece
respirator with organic
vapor cartridges and
N95, R95, or P95

particulate filters.

Protects against
inhalation of dust,
which can cause
respiratory tract
irritation. A full-
facepiece respirator
also provides eye and

face protection.

Protective Clothing Laboratory

Coat/Coveralls

Standard laboratory
coat. For larger
quantities or potential

for significant

Prevents
contamination of
personal clothing and

skin.
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exposure, chemically
resistant coveralls are

recommended.

Occupational Exposure Limit: While a specific Permissible Exposure Limit (PEL) or Threshold
Limit Value (TLV) has not been established by OSHA or ACGIH for 3'-Allyl-4'-
hydroxyacetophenone, a manufacturer has assigned it an Occupational Exposure Band
(OEB) rating.

Occupational Exposure

Compound Limit

Band (OEB)
3-Allyl-4'-

E < 0.01 mg/m3[2]
hydroxyacetophenone

This indicates that the substance is considered to be of very high toxicity, and exposure should
be controlled to the lowest reasonably practicable level.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the key steps for the safe handling of 3'-Allyl-4'-hydroxyacetophenone
from receipt to disposal.

1. Preparation and Engineering Controls:

» Work in a designated area, such as a certified chemical fume hood, to ensure adequate
ventilation.

e Ensure that an eyewash station and safety shower are readily accessible.

o Before starting work, verify that all necessary PPE is available and in good condition.
» Have spill control materials (e.g., absorbent pads, sand) readily available.

2. Handling the Compound:

» Don the appropriate PPE as specified in the table above.
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Carefully weigh and transfer the solid compound, avoiding the generation of dust.
If creating a solution, add the solid to the solvent slowly to avoid splashing.
Keep containers of the compound tightly closed when not in use.[2]

. Decontamination:

Wipe down work surfaces with a suitable solvent (e.g., ethanol) and then with soap and
water after completing work.

Decontaminate all equipment that has come into contact with the compound.
Remove and dispose of contaminated gloves properly.

Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[2]

. Spill Response:
Minor Spill:
o Evacuate the immediate area.

o Wearing appropriate PPE, cover the spill with an absorbent, inert material (e.g., sand,
vermiculite).

o Carefully sweep up the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.
Major Spill:

o Evacuate the laboratory and alert others in the vicinity.

o Contact your institution's emergency response team.

o Do not attempt to clean up a major spill without proper training and equipment.
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Disposal Plan

Proper disposal of 3'-Allyl-4'-hydroxyacetophenone and any contaminated materials is
crucial to protect human health and the environment.

Waste Classification: While a specific EPA hazardous waste code is not listed for 3'-Allyl-4'-
hydroxyacetophenone, it should be treated as a hazardous waste due to its irritant properties.
It would likely fall under a generic waste code for toxic organic compounds. Consult your
institution's environmental health and safety (EHS) department for specific guidance on waste
classification.

Disposal Procedure:
e Solid Waste:

o Collect any unused 3'-Allyl-4'-hydroxyacetophenone in a clearly labeled, sealed
container.

o Place contaminated materials such as gloves, absorbent pads, and weighing papers into a
separate, labeled hazardous waste container.

e Liquid Waste:

o Collect any solutions containing 3'-Allyl-4'-hydroxyacetophenone in a labeled, sealed,
and chemically compatible waste container.

e Final Disposal:

o All waste containing 3'-Allyl-4'-hydroxyacetophenone must be disposed of through a
licensed hazardous waste disposal facility, typically via incineration.[2]

o Do not dispose of this chemical down the drain or in the regular trash.

Experimental Workflow and Safety Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 3'-
Allyl-4'-hydroxyacetophenone.
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Safe Handling and Disposal of 3'-Allyl-4'-hydroxyacetophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. 3-EE-4-FEEZER 97% | Sigma-Aldrich [sigmaaldrich.com]

o 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
3'-Allyl-4'-hydroxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b073159#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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